molecular formula C12H9N3O B6154707 3-(quinolin-6-yl)-1,2-oxazol-5-amine CAS No. 1343977-48-9

3-(quinolin-6-yl)-1,2-oxazol-5-amine

Cat. No. B6154707
CAS RN: 1343977-48-9
M. Wt: 211.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Quinoline is a well-known nitrogenous tertiary base containing a hetero nucleus with the chemical formula C9H7N . It is a pungent hygroscopic colorless oily liquid with a molecular weight of 129.16 g/mol . Quinoline derivatives have been used since ancient times .


Synthesis Analysis

In one example, pyrazole-appended quinoline was obtained by treating 2-(6-methylpyridin-2-yl)-1-(quinolin-6-yl)ethanone with hydrazine hydrate via cyclization in the presence of dimethylacetamide and hydrazine .


Chemical Reactions Analysis

Quinolinyl-pyrazoles have been synthesized and evaluated as novel c-Met inhibitors . Molecular docking experiments analyzed the results and explained the molecular mechanism of eminent activities to c-Met .

Mechanism of Action

While the specific mechanism of action for “3-(quinolin-6-yl)-1,2-oxazol-5-amine” is not available, a similar compound, GSK-1059615, has been used in trials studying the treatment of Lymphoma, Solid Tumours, Endometrial Cancer, Solid Tumor Cancer, and Metastatic Breast Cancer .

Safety and Hazards

The safety data sheet for a similar compound, 3-(quinolin-6-yl)propanal, indicates that it is for R&D use only and not for medicinal, household, or other use .

Future Directions

Photoactivatable cyclic caged morpholino oligomers (ccMOs) represent a promising tool to selectively regulate gene expression with spatiotemporal control . This could be a potential future direction for research involving quinoline derivatives.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(quinolin-6-yl)-1,2-oxazol-5-amine involves the condensation of 6-aminoquinoline with glyoxal in the presence of ammonium acetate to form 3-(quinolin-6-yl)-4,5-dihydro-1,2-oxazole. This intermediate is then oxidized with hydrogen peroxide to yield the final product, 3-(quinolin-6-yl)-1,2-oxazol-5-amine.", "Starting Materials": [ "6-aminoquinoline", "glyoxal", "ammonium acetate", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of 6-aminoquinoline with glyoxal in the presence of ammonium acetate to form 3-(quinolin-6-yl)-4,5-dihydro-1,2-oxazole.", "Step 2: Oxidation of 3-(quinolin-6-yl)-4,5-dihydro-1,2-oxazole with hydrogen peroxide to yield 3-(quinolin-6-yl)-1,2-oxazol-5-amine." ] }

CAS RN

1343977-48-9

Product Name

3-(quinolin-6-yl)-1,2-oxazol-5-amine

Molecular Formula

C12H9N3O

Molecular Weight

211.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.